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Compound of Interest

(N,N-Dimethyl-1-butanamine)
Compound Name:
Zolmitriptan Dimer

CAS No.: 1350928-05-0

Cat. No.: B580352

Get Quote

Executive Summary

In the high-precision landscape of triptan drug development, impurity profiling is a cornerstone
of CMC (Chemistry, Manufacturing, and Controls) strategy. Among the degradation products
and process-related impurities of Zolmitriptan, the species commonly referred to as the "(N,N-
Dimethyl-1-butanamine) Zolmitriptan Dimer" presents a unique identification challenge due
to its complex bis-indole structure and nomenclature variations across pharmacopeias.

This guide definitively identifies this molecule as Zolmitriptan EP Impurity C (also USP Related
Compound F), assigns its correct CAS registry number, and details the mechanistic pathways
of its formation and analytical detection.

Chemical Identity & Nomenclature

Precision in nomenclature is vital to distinguish this specific dimer from other potential
oligomers (e.g., methylene dimers or oxidative dimers).
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Parameter Technical Detail

(N,N-Dimethyl-1-butanamine) Zolmitriptan
Common Name _
Dimer

EP Impurity C (European Pharmacopoeia)USP
Pharmacopeial Designations Related Compound F (United States

Pharmacopeia)

CAS Registry Number 1350928-05-0
Molecular Formula C38H53N704
Molecular Weight 671.87 g/mol

2,2'-[4-(Dimethylamino)butane-1,1-
IUPAC Name diyl]bis{(4S)-4-[[3-[2-(dimethylamino)ethyl]-1H-
indol-5-yllmethyl]-1,3-oxazolidin-2-one}

Structural Class Bis-indolyl alkane (Geminal bis-indole)

Structural Insight

Unlike simple oxidative dimers linked directly between indole rings, this impurity is a
condensation product. Two Zolmitriptan molecules are bridged at the C2 position of the indole
ring by a 4-(dimethylamino)butylidene moiety. This structural feature dictates its unique
chromatographic behavior and fragmentation pattern in mass spectrometry.

Formation Mechanism

The formation of this dimer follows a classic electrophilic aromatic substitution pathway,
specifically a condensation reaction mediated by an aldehyde.

The Reaction Pathway

e Precursor Origin: The bridging agent is 4-(dimethylamino)butanal (or its acetal equivalent).
This aldehyde acts as an electrophile.

o Electrophilic Attack (Step 1): The aldehyde carbonyl carbon is attacked by the nucleophilic
C2 position of a Zolmitriptan indole ring (the C3 position is already substituted, directing the
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attack to C2).

Dehydration & Second Attack (Step 2): The resulting alcohol intermediate dehydrates to form
a reactive aza-fulvene-like cation, which is immediately intercepted by a second Zolmitriptan
molecule.

Result: A geminal bis-indole linked by a dimethylaminobutane chain.[1]

Visualization: Formation Pathway

The following diagram illustrates the condensation mechanism driving this impurity's formation.
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Figure 1: Acid-catalyzed condensation pathway forming the Zolmitriptan Dimer (EP Impurity C).

Analytical Identification Strategy

To rigorously identify this impurity, a multi-modal approach combining LC-UV and MS/MS is
required.

A. HPLC/UPLC Chromatographic Conditions

Due to the basic nature of the tertiary amines in the bridge and the Zolmitriptan side chains,
peak tailing is a risk. High-pH mobile phases or ion-pairing agents are recommended.

o Column: C18 stationary phase (e.g., Waters XBridge or Agilent Zorbax Eclipse XDB).
» Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 9.5) or 0.1% TFA (for low pH methods).

¢ Mobile Phase B: Acetonitrile.
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o Gradient: 5% B to 60% B over 20 minutes (Dimer is significantly more hydrophobic than the
monomer).

e Detection: UV at 225 nm (Indole absorption) and 280 nm.

B. Mass Spectrometry (MS/MS) Profiling

Mass spectrometry provides the definitive fingerprint.
« lonization: ESI Positive Mode.
e Parent lon: [M+H]* = 672.4 m/z.
o Key Fragments:
o m/z 288: Protonated Zolmitriptan monomer (cleavage of the bridge).
o m/z 385: Zolmitriptan + Bridge fragment (Characteristic of the specific aldehyde linker).

o m/z 58: Dimethylamine fragment (from the bridge or side chain).

C. Analytical Workflow Diagram

Use this decision tree to confirm the identity of the impurity in a drug substance sample.
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Figure 2: Step-by-step analytical decision tree for confirming Zolmitriptan Dimer identity.

Regulatory & Quality Context

Understanding the regulatory status of this impurity is essential for setting specification limits.

 Classification: Specified Impurity.[2][3][4]
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e Thresholds: As per ICH Q3A/Q3B guidelines, impurities >0.10% must be identified and
qualified.

e Risk: This dimer is generally considered a process-related impurity (if the aldehyde precursor
is present in reagents) or a degradation product under specific stress conditions (e.g.,
interaction with excipients containing aldehyde impurities).

Comparative Impurity Table

Distinguishing

Impurity Name CAS Number Molecular Weight
Feature
Zolmitriptan (API) 139264-17-8 287.36 Monomer
) Linked by
EP Impurity C (Target . .
) 1350928-05-0 671.87 dimethylaminobutane
Dimer) )
bridge
] ] Linked by
Methylene Dimer N/A (Generic) ~586.7
formaldehyde (-CH2-)
. Oxygen on side-chain
N-Oxide 251451-30-6 303.36 _
nitrogen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

